molecular formula C25H22N2O6S B2861929 N-(4-ethylphenyl)-4-hydroxy-3-((4-methoxyphenyl)sulfonyl)-2-oxo-1,2-dihydroquinoline-7-carboxamide CAS No. 892739-99-0

N-(4-ethylphenyl)-4-hydroxy-3-((4-methoxyphenyl)sulfonyl)-2-oxo-1,2-dihydroquinoline-7-carboxamide

Cat. No. B2861929
CAS RN: 892739-99-0
M. Wt: 478.52
InChI Key: SXYQBTQGEGTPHV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-ethylphenyl)-4-hydroxy-3-((4-methoxyphenyl)sulfonyl)-2-oxo-1,2-dihydroquinoline-7-carboxamide is a useful research compound. Its molecular formula is C25H22N2O6S and its molecular weight is 478.52. The purity is usually 95%.
BenchChem offers high-quality N-(4-ethylphenyl)-4-hydroxy-3-((4-methoxyphenyl)sulfonyl)-2-oxo-1,2-dihydroquinoline-7-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-ethylphenyl)-4-hydroxy-3-((4-methoxyphenyl)sulfonyl)-2-oxo-1,2-dihydroquinoline-7-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Synthesis

In organic synthesis , this compound could serve as a precursor or intermediate . Its hydroxy and carboxamide functionalities are versatile groups that can undergo various chemical reactions, enabling the synthesis of complex organic molecules. This could be particularly useful in the synthesis of isoxazoles , which are significant in medicinal chemistry .

Catalysis

The sulfonyl group in this compound could be explored for its potential role in catalysis . It might act as a leaving group in catalytic cycles or influence the electronic environment of the catalytic site, thereby affecting the reaction outcome in processes like the Suzuki–Miyaura coupling .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for N-(4-ethylphenyl)-4-hydroxy-3-((4-methoxyphenyl)sulfonyl)-2-oxo-1,2-dihydroquinoline-7-carboxamide involves the condensation of 4-ethylphenylamine with 4-methoxybenzenesulfonyl chloride to form N-(4-ethylphenyl)-4-methoxybenzenesulfonamide. This intermediate is then reacted with 7-chloro-3-hydroxy-2-oxo-2H-1,4-benzoxazine to form the final product.", "Starting Materials": [ "4-ethylphenylamine", "4-methoxybenzenesulfonyl chloride", "7-chloro-3-hydroxy-2-oxo-2H-1,4-benzoxazine" ], "Reaction": [ "Step 1: Condensation of 4-ethylphenylamine with 4-methoxybenzenesulfonyl chloride in the presence of a base such as triethylamine or sodium hydroxide to form N-(4-ethylphenyl)-4-methoxybenzenesulfonamide.", "Step 2: Reaction of N-(4-ethylphenyl)-4-methoxybenzenesulfonamide with 7-chloro-3-hydroxy-2-oxo-2H-1,4-benzoxazine in the presence of a base such as potassium carbonate or sodium hydride to form N-(4-ethylphenyl)-4-hydroxy-3-((4-methoxyphenyl)sulfonyl)-2-oxo-1,2-dihydroquinoline-7-carboxamide." ] }

CAS RN

892739-99-0

Product Name

N-(4-ethylphenyl)-4-hydroxy-3-((4-methoxyphenyl)sulfonyl)-2-oxo-1,2-dihydroquinoline-7-carboxamide

Molecular Formula

C25H22N2O6S

Molecular Weight

478.52

IUPAC Name

N-(4-ethylphenyl)-4-hydroxy-3-(4-methoxyphenyl)sulfonyl-2-oxo-1H-quinoline-7-carboxamide

InChI

InChI=1S/C25H22N2O6S/c1-3-15-4-7-17(8-5-15)26-24(29)16-6-13-20-21(14-16)27-25(30)23(22(20)28)34(31,32)19-11-9-18(33-2)10-12-19/h4-14H,3H2,1-2H3,(H,26,29)(H2,27,28,30)

InChI Key

SXYQBTQGEGTPHV-UHFFFAOYSA-N

SMILES

CCC1=CC=C(C=C1)NC(=O)C2=CC3=C(C=C2)C(=C(C(=O)N3)S(=O)(=O)C4=CC=C(C=C4)OC)O

solubility

not available

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.